3-(4-Chlorophenyl)-3-oxo-2-(pyridin-4-yl)propanenitrile

• Molecular Formula: C14H9ClN2O
• Molecular Weight: 256.68 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-3-oxo-2-pyridin-4-ylpropanenitrile
• InChI: InChI=1S/C14H9ClN2O/c15-12-3-1-11(2-4-12)14(18)13(9-16)10-5-7-17-8-6-10/h1-8,13H
• InChI Key: QCQDLIRLVLRPHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C(C#N)C2=CC=NC=C2)Cl

Description

3-(4-Chlorophenyl)-3-oxo-2-(pyridin-4-yl)propanenitrile is a useful research compound. Its molecular formula is C14H9ClN2O and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(4-chlorophenyl)-4-(pyridin-4-yl)isoxazole (20.5 g, 79.9 mmol) and 150 mL of a 1N sodium hydroxide solution was stirred at 60° C. for 1 hour. The reaction mixture was cooled to room temperature and adjusted to pH 6 with concentrated hydrochloric acid. The precipitates were filtered, washed with water and ethanol, and dried to give 3-(4-chlorophenyl)-3-oxo-2-(pyridin-4-yl)propanenitrile (20.0 g, quantitative yield). m.p. 225.4-234.9° C. 1H NMR (CDCl3/CD3OD/300 MHz) δ 8.12 (brs, 2H), 7.73-7.59 (m, 5H), 7.30 (d, 3H). ESLRMS m/z 257 (M+H). ESHRMS m/z 257.0481 (M+H, C14H9N20Cl requires 257.0482).